N-{[5-(3,5-dichlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine

• Molecular Formula: C17H20Cl2N2O2
• Molecular Weight: 355.3 g/mol
• IUPAC Name: N-[[5-(3,5-dichlorophenyl)furan-2-yl]methyl]-2-morpholin-4-ylethanamine
• InChI: InChI=1S/C17H20Cl2N2O2/c18-14-9-13(10-15(19)11-14)17-2-1-16(23-17)12-20-3-4-21-5-7-22-8-6-21/h1-2,9-11,20H,3-8,12H2
• InChI Key: YTQWPPVTVCNJPZ-UHFFFAOYSA-N
• SMILES: C1COCCN1CCNCC2=CC=C(O2)C3=CC(=CC(=C3)Cl)Cl

Description

N-{[5-(3,5-dichlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine, also known as DMXM, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. DMXM is a selective serotonin reuptake inhibitor (SSRI) that has been shown to have anxiolytic and antidepressant effects in animal studies.

Scientific Research Applications

N-{[5-(3,5-dichlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine has been the subject of scientific research due to its potential therapeutic applications. Animal studies have shown that N-{[5-(3,5-dichlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine has anxiolytic and antidepressant effects, making it a promising candidate for the treatment of anxiety and depression in humans. N-{[5-(3,5-dichlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine has also been shown to have antinociceptive effects, which could make it useful for the treatment of pain.

Mechanism of Action

N-{[5-(3,5-dichlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine acts as a selective serotonin reuptake inhibitor (SSRI), meaning that it inhibits the reuptake of serotonin in the brain. This leads to an increase in serotonin levels in the synaptic cleft, which can have anxiolytic, antidepressant, and antinociceptive effects.
Biochemical and Physiological Effects:
N-{[5-(3,5-dichlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine has been shown to have anxiolytic and antidepressant effects in animal studies. It has also been shown to have antinociceptive effects, which could make it useful for the treatment of pain. N-{[5-(3,5-dichlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine has been found to increase serotonin levels in the brain, which is likely responsible for its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of N-{[5-(3,5-dichlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine is that it has been shown to have anxiolytic, antidepressant, and antinociceptive effects in animal studies, making it a promising candidate for the treatment of anxiety, depression, and pain in humans. However, one limitation of N-{[5-(3,5-dichlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine is that it has not yet been tested in clinical trials, so its safety and efficacy in humans is not yet known.

Future Directions

There are several future directions for research on N-{[5-(3,5-dichlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine. One area of research could be to investigate its safety and efficacy in humans through clinical trials. Another area of research could be to investigate its potential for the treatment of other psychiatric and neurological disorders, such as schizophrenia and epilepsy. Additionally, research could be done to investigate the mechanism of action of N-{[5-(3,5-dichlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine in more detail, as well as to develop more efficient synthesis methods for the compound.

Synthesis Methods

The synthesis of N-{[5-(3,5-dichlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine involves the reaction of 5-(3,5-dichlorophenyl)furan-2-carbaldehyde with morpholine and 2-(chloromethyl)ethylamine in the presence of a base. The resulting product is then purified by column chromatography to obtain N-{[5-(3,5-dichlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine as a white solid.